Cas no 898658-00-9 (N-cyclopentyl-1-(4-fluorobenzoyl)-2,3-dihydro-1H-indole-5-sulfonamide)

• Product Name: N-cyclopentyl-1-(4-fluorobenzoyl)-2,3-dihydro-1H-indole-5-sulfonamide
• CAS No: 898658-00-9
• MF: C₂₀H₂₁FN₂O₃S
• MW: 388.455747365952
• CID: 6407859
• PubChem ID: 9179328
• Update Time: 2023-12-27

N-cyclopentyl-1-(4-fluorobenzoyl)-2,3-dihydro-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-1-(4-fluorobenzoyl)-2,3-dihydro-1H-indole-5-sulfonamide
• VU0608171-1
• AKOS000714655
• F3266-0463
• 898658-00-9
• N-cyclopentyl-1-(4-fluorobenzoyl)indoline-5-sulfonamide
• N-cyclopentyl-1-(4-fluorobenzoyl)-2,3-dihydroindole-5-sulfonamide
• 5-[(cyclopentylamino)sulfonyl]indolinyl 4-fluorophenyl ketone

• Inchi： 1S/C20H21FN2O3S/c21-16-7-5-14(6-8-16)20(24)23-12-11-15-13-18(9-10-19(15)23)27(25,26)22-17-3-1-2-4-17/h5-10,13,17,22H,1-4,11-12H2
• InChI Key： NIAGYGKWFGIQNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2C(C1C=CC(=CC=1)F)=O)(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 388.12569187g/mol
• Monoisotopic Mass: 388.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives